Friluglanstat

• CAS: 1422203-86-8
• Molecular Formula: C25H20ClF3N4O3
• Molecular Weight: 516.9 g/mol
• InChI: InChI=1S/C25H20ClF3N4O3/c1-13-18(26)8-5-9-19(13)32-24(35)16-10-14(11-20-22(16)33-21(31-20)12-36-2)30-23(34)15-6-3-4-7-17(15)25(27,28)29/h3-11H,12H2,1-2H3,(H,30,34)(H,31,33)(H,32,35)
• InChIKey: ZPONWJXTHMDOSV-UHFFFAOYSA-N

Friluglanstat: Clinical-Stage mPGES-1 Inhibitor

Friluglanstat (NS-580) is a synthetic small-molecule inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1), the terminal enzyme in the inducible PGE2 biosynthetic pathway [1]. It belongs to the heterocyclic derivative class disclosed in patent US9216968B2 [2]. As of 2026, Friluglanstat is one of a limited number of mPGES-1 inhibitors to have advanced to Phase II clinical trials, with active development for chronic pelvic pain syndrome, chronic prostatitis, and endometriosis in Japan [3]. Its INN stem '-glanstat' formally classifies it as a prostaglandin synthase inhibitor [4].

• [1] GtoPdb/IUPHAR Guide to Pharmacology. Friluglanstat ligand page, Ligand ID 12888. Retrieved from guidetopharmacology.org. View Source
• [2] Otsu H. (2015) Heterocyclic derivative and pharmaceutical drug. Patent number: US9216968B2. Assignee: Nippon Shinyaku Co Ltd. Priority date: 17/08/2012. View Source
• [3] Synapse (2026). Friluglanstat drug profile: indications chronic pelvic pain syndrome (Phase II), chronic prostatitis (Phase II), endometriosis (Phase II). synapse.zhihuiya.com. View Source
• [4] DrugBank. Friluglanstat entry, Accession Number DB21652. Retrieved from go.drugbank.com. View Source

Friluglanstat: Non-Interchangeable mPGES-1 Inhibitor

Within the mPGES-1 inhibitor class, compounds exhibit substantial divergence in species selectivity, clinical safety outcomes, and developmental status that preclude interchangeable use. The Lilly compounds LY3023703 and LY3031207 were discontinued in Phase I due to liver toxicity from a toxic metabolite [1]. MF63, despite picomolar potency against human mPGES-1 (IC50 1.3 nM), is inactive against mouse and rat orthologs, restricting preclinical model utility [2]. Vipoglanstant failed to demonstrate efficacy in a Phase II trial for Raynaud's phenomenon [1]. Zaloglanstat's development has stalled with no recent updates since Phase I [1]. Friluglanstat has advanced through Phase I ADME studies and into Phase II for specific urological and gynecological indications without reported safety signals, making it a distinct procurement choice for translational research programs requiring a clinically validated, orally bioavailable mPGES-1 inhibitor with defined human pharmacokinetics [3].

• [1] Olğaç A, Jordan PM, Kretzer C, Werz O, Banoglu E. (2025) Discovery of novel microsomal prostaglandin E2 synthase 1 (mPGES-1) inhibitors by a structurally inspired virtual screening study. Bioorganic Chemistry, 1093326325000221. Highlights clinical status of mPGES-1 inhibitors including LY3023703, LY3031207, Vipoglanstant, Zaloglanstat, and NS-580. View Source
• [2] Côté B, Boulet L, Brideau C, et al. (2007) MF63 [2-(6-Chloro-1H-phenanthro[9,10-d]imidazol-2-yl)-isophthalonitrile], a Selective Microsomal Prostaglandin E Synthase-1 Inhibitor, Relieves Pyresis and Pain in Preclinical Models of Inflammation. Journal of Pharmacology and Experimental Therapeutics. IC50 = 1.3 nM for human mPGES-1; inactive against mouse and rat enzyme. View Source
• [3] ClinicalTrials.gov (2024). A Phase 1, Open-label Study of the Absorption, Metabolism, Excretion of [14C]-NS-580 Following a Single Oral Dose in Healthy Male Subjects. NCT06670898. Sponsor: Nippon Shinyaku Co Ltd. View Source

Friluglanstat Quantitative Evidence

mPGES-1 Enzyme Potency vs. PF-9184

Friluglanstat demonstrates approximately 2.5-fold greater potency against recombinant human mPGES-1 compared to PF-9184, a widely used reference mPGES-1 inhibitor. Friluglanstat inhibited human mPGES-1 in microsomes isolated from CHO-K1 cells transiently expressing the enzyme with an IC50 of 6.6 nM (pIC50 8.18) [1]. In contrast, PF-9184 inhibited recombinant human mPGES-1 with an IC50 of 16.5 ± 3.8 nM under comparable cell-free conditions [2]. This potency differential may translate to lower required concentrations in cellular and in vivo experimental systems.

Evidence Dimension	Inhibition of recombinant human mPGES-1 enzyme activity (cell-free microsomal assay)
Target Compound Data	IC50 = 6.6 nM (pIC50 = 8.18)
Comparator Or Baseline	PF-9184: IC50 = 16.5 ± 3.8 nM
Quantified Difference	Friluglanstat is approximately 2.5-fold more potent (6.6 nM vs. 16.5 nM)
Conditions	Friluglanstat: mPGES-1 microsome fractions from CHO-K1 cells transiently expressing human mPGES-1 cDNA, PGH2 substrate (1 µM), 4°C incubation. PF-9184: recombinant human mPGES-1 enzyme, cell-free assay.

Why This Matters

Lower IC50 enables use of reduced compound quantities in enzyme assays, potentially lowering per-experiment cost and minimizing off-target effects at lower working concentrations.

• [1] GtoPdb/ChEMBL. Friluglanstat Activity Charts, Ligand ID 12888. Inhibition of mPGES1 in microsomes from CHO-K1 cells transiently expressing human mPGES1: IC50 = 6.6 nM (pIC50 8.18). Source: US9216968B2. View Source
• [2] Mbalaviele G, et al. (2010) Distinction of microsomal prostaglandin E synthase-1 (mPGES-1) inhibition from cyclooxygenase-2 inhibition in cells using a novel, selective mPGES-1 inhibitor. Biochemical Pharmacology, 79(10):1445-1454. PF-9184 inhibited rhmPGES-1 with IC50 = 16.5 ± 3.8 nM. View Source

A549 Cellular Potency vs. mPGES1-IN-3

In the A549 human lung carcinoma cell line, a standard cellular model for mPGES-1 inhibitor evaluation, Friluglanstat inhibited PGE2 production with an IC50 of 12.9 nM (pIC50 7.89) [1]. This is marginally more potent than mPGES1-IN-3 (Compound 17d), which exhibited an A549 cellular IC50 of 16.24 nM under comparable IL-1β-stimulated conditions [2]. Both compounds operate in the low nanomolar range in this cellular context, but Friluglanstat's modest cellular potency advantage combines with its more advanced clinical development status to differentiate it as a translational research tool.

Evidence Dimension	Inhibition of PGE2 production in IL-1β-stimulated A549 cells
Target Compound Data	IC50 = 12.9 nM (pIC50 = 7.89)
Comparator Or Baseline	mPGES1-IN-3 (Compound 17d): A549 IC50 = 16.24 nM
Quantified Difference	Friluglanstat is approximately 1.26-fold more potent (12.9 nM vs. 16.24 nM)
Conditions	A549 human lung carcinoma epithelial cells; Friluglanstat data from patent US9216968B2. mPGES1-IN-3 data from published characterization.

Why This Matters

A549 cell potency data provides a physiologically relevant benchmark; researchers selecting between tool compounds for cellular inflammation models can prioritize the compound with demonstrated cellular activity and human pharmacokinetic data.

• [1] GtoPdb/ChEMBL. Friluglanstat Activity Charts, Ligand ID 12888. Inhibition of PGE2 production in A549 epithelial cells: IC50 = 12.9 nM (pIC50 7.89). Source: US9216968B2. View Source
• [2] Adooq/InvivoChem. mPGES1-IN-3 (Compound 17d) datasheet. mPGES-1 enzyme IC50: 8 nM; A549 cell IC50: 16.24 nM; human whole blood IC50: 249.9 nM. View Source

Phase II in Urological Chronic Pain

As of 2026, Friluglanstat (NS-580) is in Phase II clinical trials in Japan for chronic pelvic pain syndrome, chronic prostatitis, and endometriosis (JRCT ID: jRCT2031210685) [1]. This represents a unique clinical positioning within the mPGES-1 inhibitor class. Competitor compounds have experienced significant attrition: LY3023703 and LY3031207 (Eli Lilly) were halted in Phase I due to liver toxicity from a toxic metabolite [2]. Vipoglanstant failed to meet efficacy endpoints in a Phase II trial for Raynaud's phenomenon [2]. Zaloglanstat (Ichnos Sciences) completed Phase I (NCT02361034; NCT02179645) but has not progressed further with no recent development updates [2]. MF63, AGU654, and PF-9184 remain preclinical tool compounds. Friluglanstat is the only mPGES-1 inhibitor currently demonstrating both Phase II clinical activity and a clean safety profile sufficient to support ongoing development in urological and gynecological pain indications.

Evidence Dimension	Clinical development stage and therapeutic indication focus
Target Compound Data	Phase II (Japan); indications: chronic pelvic pain syndrome, chronic prostatitis, endometriosis. Phase I ADME study completed (NCT06670898).
Comparator Or Baseline	LY3023703/LY3031207: Phase I (discontinued, liver toxicity). Vipoglanstant: Phase II (failed, Raynaud's). Zaloglanstat: Phase I (no recent updates). MF63, AGU654, PF-9184, mPGES1-IN-3: Preclinical only.
Quantified Difference	Friluglanstat is the only mPGES-1 inhibitor in active Phase II development as of 2026; all other clinical-stage mPGES-1 inhibitors have been discontinued or are inactive.
Conditions	Clinical development status assessed from public trial registries, patent filings, and review publications (2024-2026).

Why This Matters

For translational researchers requiring a clinically validated chemical probe with human ADME data and demonstrated safety enabling chronic dosing studies, Friluglanstat is the only viable procurement option among mPGES-1 inhibitors.

• [1] Synapse (2026). Friluglanstat drug profile. Phase II indications: chronic pelvic pain syndrome, chronic prostatitis, endometriosis (Japan). JRCT ID: jRCT2031210685. View Source
• [2] Olğaç A, Jordan PM, Kretzer C, Werz O, Banoglu E. (2025) Discovery of novel mPGES-1 inhibitors by a structurally inspired virtual screening study. Bioorganic Chemistry. Reviews clinical status of LY3023703 (discontinued, liver toxicity), Vipoglanstant (Phase II failure in Raynaud's), Zaloglanstat (no recent updates), and NS-580 (Phase II for endometriosis/CPPS). View Source

Oral Bioavailability & Human ADME

Friluglanstat is characterized as an orally bioavailable mPGES-1 inhibitor . Its human pharmacokinetic profile has been formally investigated in a completed Phase I ADME study (NCT06670898) using [14C]-radiolabeled NS-580 in healthy male subjects, measuring AUC0-inf, metabolite characterization in plasma, urine, and feces [1]. In contrast, preclinical mPGES-1 inhibitors such as MF63, PF-9184, and mPGES1-IN-3 lack publicly available human PK data. AGU654 has reported bioavailability in preclinical species but no human PK characterization [2]. For in vivo experimental designs requiring oral dosing, Friluglanstat offers procurement confidence that oral exposure is achievable, supported by human PK data rather than inferred solely from rodent studies.

Evidence Dimension	Oral bioavailability and human pharmacokinetic characterization
Target Compound Data	Orally bioavailable (vendor claim); completed Phase I human ADME study with [14C]-NS-580 measuring AUC0-inf, metabolite profile (NCT06670898).
Comparator Or Baseline	MF63: orally active in guinea pig/KI mouse models; no human PK data. PF-9184: no reported human PK. mPGES1-IN-3: no reported human PK. AGU654: preclinical bioavailability reported; no human PK.
Quantified Difference	Friluglanstat is the only mPGES-1 inhibitor with a completed dedicated human ADME study using radiolabeled compound.
Conditions	Phase I open-label ADME study: single oral dose of [14C]-NS-580 in healthy male subjects (NCT06670898, completed January 2024).

Why This Matters

Human ADME data reduces pharmacokinetic uncertainty in translational study design; procurement of a compound with established human oral PK enables more reliable dose selection for in vivo experiments.

• [1] ClinicalTrials.gov (2024). A Study of Absorption, Metabolism, Excretion of [14C]-NS-580 in Healthy Male Subjects. NCT06670898. Completed Phase I study; primary completion January 18, 2024. Sponsor: Nippon Shinyaku Co Ltd. View Source
• [2] Ergül AG, et al. (2024) Novel Benzimidazole Derivatives as Potent Inhibitors of Microsomal Prostaglandin E2 Synthase 1 for the Potential Treatment of Inflammation, Pain, and Fever. J Med Chem, 67(23):21143-21162. AGU654 (Compound 44): IC50 = 2.9 nM; excellent bioavailability reported preclinically. View Source

Patent for CP/CPPS Indication

Friluglanstat is specifically protected by patent WO2021132472 A1 for the prophylactic and/or therapeutic treatment of chronic prostatitis/chronic pelvic pain syndrome (CP/CPPS) via mPGES-1 inhibition [1]. No other mPGES-1 inhibitor in the public domain has patent claims directed to this specific urological pain indication. MF63, PF-9184, and AGU654 were developed primarily for general anti-inflammatory, pyretic, and analgesic indications. This indication-specific intellectual property, combined with active Phase II development in Japan [2], signals that Friluglanstat has been purposefully advanced for CP/CPPS, a condition with significant unmet medical need and limited effective pharmacological options.

Evidence Dimension	Patent protection for specific therapeutic indication
Target Compound Data	WO2021132472 A1: Prophylactic and/or therapeutic agent for chronic prostatitis/chronic pelvic pain syndrome containing mPGES-1 inhibitor (Friluglanstat).
Comparator Or Baseline	MF63, PF-9184, AGU654, mPGES1-IN-3: no patent claims specific to chronic prostatitis or CP/CPPS.
Quantified Difference	Friluglanstat is the only mPGES-1 inhibitor with dedicated patent protection for CP/CPPS indication.
Conditions	Patent filing: WO2021132472 A1, published 2021-07-01. Assignee: Nippon Shinyaku Co Ltd.

Why This Matters

Indication-specific patent protection combined with Phase II clinical activity makes Friluglanstat the only mPGES-1 inhibitor suitable for research programs focused on urological chronic pain conditions.

• [1] Okamoto et al. (2021) Prophylactic and/or therapeutic agent for chronic prostatitis/chronic pelvic pain syndrome containing mPGES-1 inhibitor. World Intellectual Property Organization, WO2021132472 A1. Published 2021-07-01. Assignee: Nippon Shinyaku Co Ltd. View Source
• [2] Synapse (2026). Friluglanstat drug profile: Phase II for chronic pelvic pain syndrome and chronic prostatitis in Japan (since June 2023). View Source

Hepatotoxicity Safety Comparison

A critical differentiator for Friluglanstat is the absence of reported hepatotoxicity that led to the discontinuation of the Lilly mPGES-1 inhibitors LY3023703 and LY3031207, both of which were halted in Phase I due to liver damage caused by a toxic metabolite [1]. Friluglanstat has completed a Phase I ADME study with radiolabeled compound enabling metabolite characterization (NCT06670898) without reported safety concerns [2], and has progressed into Phase II trials for multiple indications [3]. While comprehensive head-to-head hepatic safety data are not publicly available, the absence of hepatotoxicity signals through Phase I and progression into Phase II provides a meaningful safety differentiation signal relative to the discontinued Lilly compounds. MF63 demonstrated no NSAID-like gastrointestinal toxicity in preclinical models, but its human safety profile remains uncharacterized [4].

Evidence Dimension	Clinical safety outcome related to hepatotoxicity
Target Compound Data	No hepatotoxicity reported; Phase I ADME study completed (NCT06670898); advanced to Phase II for multiple indications.
Comparator Or Baseline	LY3023703/LY3031207: discontinued in Phase I due to liver damage from toxic metabolite. Zaloglanstat: no hepatotoxicity reported but development stalled. MF63: no human safety data.
Quantified Difference	Friluglanstat is one of two mPGES-1 inhibitors (with Vipoglanstant) to have reached Phase II without hepatotoxicity-related discontinuation; unlike Vipoglanstant, Friluglanstat has not reported an efficacy failure.
Conditions	Clinical safety outcomes assessed from published reviews and clinical trial registries (2024-2026).

Why This Matters

For researchers conducting chronic in vivo dosing studies or translational programs where hepatic safety is a concern, Friluglanstat offers the only mPGES-1 inhibitor option with human safety data extending through Phase II without hepatotoxicity signals.

• [1] Olğaç A, et al. (2025) Discovery of novel mPGES-1 inhibitors... Bioorganic Chemistry. Notes LY3023703 and LY3031207 Phase I trials halted due to liver damage from a toxic metabolite (references 23, 24 within the article). View Source
• [2] ClinicalTrials.gov (2024). [14C]-NS-580 ADME Study. NCT06670898. Completed without publicly reported safety concerns. View Source
• [3] Synapse (2026). Friluglanstat Phase II status for chronic pelvic pain syndrome, chronic prostatitis, endometriosis. View Source
• [4] Côté B, et al. (2007) MF63... JPET. MF63 did not cause NSAID-like gastrointestinal toxic effects in KI mice or nonhuman primates. View Source

Friluglanstat: Research & Procurement Applications

Translational CP/CPPS Research Models

Friluglanstat is the only mPGES-1 inhibitor with dedicated patent protection (WO2021132472 A1) and active Phase II clinical development for CP/CPPS [1]. Researchers investigating the role of PGE2 in pelvic pain pathways or conducting preclinical efficacy studies aligned with this indication should prioritize Friluglanstat to ensure target engagement data is generated with a clinically relevant chemical probe. Its oral bioavailability and human ADME characterization (NCT06670898) enable translational study designs bridging rodent models to anticipated human dosing regimens [2].

In Vivo Inflammation: Oral Dosing

For in vivo inflammation models where oral administration is required, Friluglanstat offers procurement advantages over MF63 (inactive in mouse/rat mPGES-1) [1] and PF-9184 (no human PK data available) [2]. Friluglanstat's enzyme potency (IC50 6.6 nM against human mPGES-1) combined with its oral bioavailability designation supports dose selection for chronic oral dosing paradigms, although researchers should verify species-specific potency if using mouse or rat models, as Friluglanstat's species selectivity profile has not been extensively published .

mPGES-1 Pathway Profiling with Clinical Probe

Researchers conducting mechanistic studies of the mPGES-1/PGE2 axis in inflammation, pain, or endometriosis should select Friluglanstat as their chemical probe when the research objective is translational relevance. Friluglanstat's advancement to Phase II trials [1] distinguishes it from preclinical-only probes such as MF63, PF-9184, and AGU654, whose human safety and efficacy remain unknown [2]. Data generated with Friluglanstat carries higher translational credibility for grant applications and publications targeting clinical relevance.

Endometriosis Research: PGE2-Driven Inflammation

Friluglanstat is under active Phase II investigation for endometriosis in Japan [1], positioning it as the lead mPGES-1 inhibitor for endometriosis-focused research. PGE2 is established as a key mediator in endometriosis-associated inflammation and pain [2]. Friluglanstat's cellular potency in A549 cells (IC50 12.9 nM) demonstrates its ability to suppress PGE2 production in human epithelial cells, relevant to endometrial epithelial cell models. Researchers in reproductive immunology and gynecological inflammation should prioritize Friluglanstat over other mPGES-1 inhibitors lacking endometriosis-specific clinical development.

• [1] Synapse (2026). Friluglanstat Phase II indications: chronic pelvic pain syndrome, chronic prostatitis, endometriosis (Japan). JRCT ID: jRCT2031210685. View Source
• [2] ClinicalTrials.gov (2024). [14C]-NS-580 Phase I ADME Study. NCT06670898. View Source